N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-(2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylethyl)-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C20H15NO4S2/c22-18(15-10-13-4-1-2-5-16(13)25-19(15)23)21-12-20(24,14-7-9-26-11-14)17-6-3-8-27-17/h1-11,24H,12H2,(H,21,22)
• InChI Key: HTKGFPAAWBNGEM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=O)O2)C(=O)NCC(C3=CSC=C3)(C4=CC=CS4)O
• Molecular Formula: C20H15NO4S2
• Molecular Weight: 397.5 g/mol
• CAS No.: 2097929-83-2

Description

N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)-2-oxo-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C20H15NO4S2 and its molecular weight is 397.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

The synthesis of chromone-3-carboxamides and their reactions with cyanothioacetamide have been studied, yielding compounds with potential for further biological application. These reactions typically involve the use of NaOEt in boiling ethanol, leading to the formation of derivatives with varying yields. Such synthetic routes are crucial for developing compounds with desired biological or chemical properties (M. Y. Kornev, D. S. Tishin, & V. Sosnovskikh, 2019).

Bioinorganic relevance of certain complexes, including those with thiophene-derived Schiff bases, has been highlighted. These complexes have been synthesized and characterized, showing higher antimicrobial activities than their ligands, suggesting their potential in medicinal chemistry (P. Singh, Shanu Das, & R. Dhakarey, 2009).

Potential Biological Activities

Studies on the synthesis, characterization, and evaluation of antimicrobial activities of novel compounds containing the chromene moiety have been conducted. These compounds have shown promising results against a variety of microbial strains, indicating their potential as antimicrobial agents. For instance, the synthesis of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates and their antimicrobial activity have been explored, showing the importance of structural modifications in enhancing biological activities (YN Spoorthy et al., 2021).

Antimicrobial and Antifungal Activities

The antimicrobial and antifungal properties of these compounds have been a significant area of interest. Studies have demonstrated that certain derivatives exhibit remarkable antimicrobial activity, potentially offering new avenues for developing antimicrobial and antifungal agents. For example, a study on innovative coumarin derivatives containing the thiazolidin-4-one ring has shed light on their synthesis and biological evaluation, highlighting their potential in addressing microbial resistance (C. K. Ramaganesh et al., 2010).